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Compound of Interest

Compound Name: 3-Phenylpropanal

Cat. No.: B7769412

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Phenylpropanal, also known as hydrocinnamaldehyde, is an aromatic aldehyde with
significant applications in the fragrance, flavor, and pharmaceutical industries. Its unique
structural features and chemical reactivity make it a valuable building block for the synthesis of
a wide range of organic compounds. This technical guide provides a comprehensive overview
of the chemical properties, structure, and key reactions of 3-Phenylpropanal. Detailed
experimental protocols for its synthesis, purification, and characteristic chemical
transformations are presented to aid researchers in their practical applications. Furthermore, its
role as a precursor in the development of therapeutic agents is highlighted, offering insights for
professionals in drug discovery and development.

Chemical Properties and Structure

3-Phenylpropanal is a colorless to pale yellow liquid at room temperature, characterized by a
distinct floral, hyacinth-like aroma. Its chemical structure consists of a benzene ring attached to
a propanal moiety.

Identification

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b7769412?utm_src=pdf-interest
https://www.benchchem.com/product/b7769412?utm_src=pdf-body
https://www.benchchem.com/product/b7769412?utm_src=pdf-body
https://www.benchchem.com/product/b7769412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

IUPAC Name 3-phenylpropanal

Synonyms Hydrocinna-maldehyde, 3-
Phenylpropionaldehyde, Benzenepropanal

CAS Number 104-53-0

Molecular Formula CoH100

Molecular Weight 134.18 g/mol

InChl Key YGCZTXZTIXYWCO-UHFFFAOYSA-N

SMILES C1=CC=C(C=C1)CCC=0

Physicochemical Properties

The physicochemical properties of 3-Phenylpropanal are summarized in the table below,
providing essential data for its handling, storage, and application in experimental settings.

Property Value Reference(s)

Boiling Point 222 °C

97-98 °C at 12 mmHg

Melting Point -42 °C
Density 1.019 g/mL at 25 °C
Refractive Index (n2°/D) 1.5200 to 1.5300
. Insoluble in water; soluble in
Solubility )
ethanol and oils.
Vapor Pressure 15 hPa at 98 °C
Flash Point 95 °C (closed cup)

Spectral Data
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Spectroscopic data is crucial for the identification and characterization of 3-Phenylpropanal.

'H NMR Spectroscopy

The *H NMR spectrum of 3-Phenylpropanal in CDCls typically exhibits the following signals:

Chemical Shift . . .
Multiplicity Integration Assignment
(ppm)
Aldehydic proton (-
~9.8 t 1H yeep (
CHO)
Aromatic protons
~7.3-7.1 m 5H
(CesHs)
Methylene protons
~2.9 t 2H adjacent to the phenyl
group (-CHz2-Ph)
Methylene protons
adjacent to the
~2.8 t 2H

carbonyl group (-CH=-
CHO)

3C NMR Spectroscopy

Predicted 3C NMR spectral data for 3-Phenylpropanal provides insight into its carbon

framework.
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Chemical Shift (ppm) Assighment

~202 Carbonyl carbon (C=0)

141 Aromatic carbon attached to the propyl chain
(ipso-C)

~128.5 Aromatic carbons (ortho- and meta-C)

~126 Aromatic carbon (para-C)

45 Methylene carbon adjacent to the carbonyl
group (-CH2-CHO)

30 Methylene carbon adjacent to the phenyl group

(-CH2-Ph)

Infrared (IR) Spectroscopy

The IR spectrum of 3-Phenylpropanal shows characteristic absorption bands corresponding to
its functional groups:

Wavenumber (cm~?) Functional Group

~3020-3080 Aromatic C-H stretch

~2920-2820 Aliphatic C-H stretch

~2720 Aldehydic C-H stretch (Fermi resonance)
~1725 C=0 stretch (aldehyde)

~1600, 1495, 1450 Aromatic C=C stretch

Experimental Protocols

The following sections provide detailed methodologies for the synthesis, purification, and key
chemical transformations of 3-Phenylpropanal.
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Synthesis of 3-Phenylpropanal via Hydrogenation of
Cinnamaldehyde

3-Phenylpropanal can be synthesized by the selective hydrogenation of the carbon-carbon
double bond of cinnamaldehyde.

Materials:

Cinnamaldehyde

Palladium-on-carbon catalyst (Pd/C, 5%)

Hydrogen gas (H2)

Ethanol (solvent)

Filtration apparatus (e.g., Celite pad)

Rotary evaporator

Procedure:

¢ In a suitable hydrogenation vessel, dissolve cinnamaldehyde in ethanol.

e Add the Pd/C catalyst to the solution.

o Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 1-4 atm).

« Stir the reaction mixture vigorously at room temperature.

e Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC) until the starting material is consumed.

¢ Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with an
inert gas (e.g., nitrogen or argon).

 Filter the reaction mixture through a pad of Celite to remove the catalyst.
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¢ \Wash the filter cake with ethanol.

o Combine the filtrate and washings, and remove the solvent under reduced pressure using a
rotary evaporator to yield crude 3-Phenylpropanal.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Phenylpropanal:
Chemical Properties, Structure, and Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7769412#3-phenylpropanal-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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